Cas no 2580201-82-5 (Ethyl 4-(methoxymethyl)azepane-4-carboxylate)

• Product Name: Ethyl 4-(methoxymethyl)azepane-4-carboxylate
• CAS No: 2580201-82-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5659561
• PubChem ID: 165886212
• Update Time: 2025-07-02

Ethyl 4-(methoxymethyl)azepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27731860
• 2580201-82-5
• ethyl 4-(methoxymethyl)azepane-4-carboxylate
• Ethyl 4-(methoxymethyl)azepane-4-carboxylate

• Inchi： 1S/C11H21NO3/c1-3-15-10(13)11(9-14-2)5-4-7-12-8-6-11/h12H,3-9H2,1-2H3
• InChI Key： HJLGELPDMOVFKC-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)OCC)CCNCCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-(methoxymethyl)azepane-4-carboxylate

Recent Advances in the Study of Ethyl 4-(methoxymethyl)azepane-4-carboxylate (CAS: 2580201-82-5) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(methoxymethyl)azepane-4-carboxylate (CAS: 2580201-82-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azepane ring and methoxymethyl carboxylate functional groups, has recently been investigated for its potential applications in drug discovery and development. The unique structural features of this compound make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.

Recent studies have focused on the synthesis and optimization of Ethyl 4-(methoxymethyl)azepane-4-carboxylate to enhance its pharmacokinetic properties. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and microwave-assisted reactions, to achieve high yields and enantiomeric purity. These improvements are critical for the compound's potential use as a building block in the development of novel therapeutics.

In vitro and in vivo studies have demonstrated that Ethyl 4-(methoxymethyl)azepane-4-carboxylate exhibits significant bioactivity. Preliminary findings suggest that it may act as a modulator of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. Specifically, the compound has shown affinity for serotonin and dopamine receptors, indicating potential applications in treating neurological and psychiatric disorders such as depression and Parkinson's disease.

Further investigations into the mechanism of action of Ethyl 4-(methoxymethyl)azepane-4-carboxylate have revealed its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted drugs. Molecular docking studies have provided insights into the interactions between the compound and its target receptors, highlighting the importance of its methoxymethyl and carboxylate moieties in binding affinity and selectivity.

Despite these promising results, challenges remain in the development of Ethyl 4-(methoxymethyl)azepane-4-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 4-(methoxymethyl)azepane-4-carboxylate (CAS: 2580201-82-5) represents a valuable scaffold in medicinal chemistry with potential applications in CNS disorders. Ongoing research aims to optimize its properties and explore its full therapeutic potential, making it a compound to watch in the coming years.